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Compound of Interest
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Cat. No.: B10774967

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Chk2-IN-1, a potent and

selective inhibitor of Checkpoint Kinase 2 (Chk2), in mammalian cell culture. This document

outlines the inhibitor's properties, experimental procedures for key assays, and visual

representations of the relevant signaling pathway and experimental workflows.

Introduction to Chk2-IN-1
Checkpoint Kinase 2 (Chk2) is a serine/threonine kinase that plays a critical role in the DNA

damage response (DDR).[1][2] Activated by Ataxia Telangiectasia Mutated (ATM) kinase in

response to DNA double-strand breaks, Chk2 phosphorylates a variety of downstream

substrates to initiate cell cycle arrest, DNA repair, or apoptosis, thereby maintaining genomic

integrity.[1][2][3][4][5] Given its central role in cell fate decisions following genotoxic stress,

Chk2 is a significant target in cancer research and drug development.

Chk2-IN-1 is a potent and selective ATP-competitive inhibitor of Chk2.[6][7][8] Its ability to

specifically block Chk2 activity makes it a valuable tool for investigating the Chk2 signaling

pathway and for evaluating the therapeutic potential of Chk2 inhibition, particularly in

sensitizing cancer cells to DNA-damaging agents.
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Properties of Chk2-IN-1
Proper handling and storage of Chk2-IN-1 are crucial for maintaining its activity and ensuring

experimental reproducibility.

Property Value Reference(s)

Target Checkpoint Kinase 2 (Chk2) [6][7][8]

IC50 (Chk2) 13.5 nM [6][7][8]

IC50 (Chk1) 220.4 nM [6][7][8]

Solubility Soluble in DMSO [8][9]

Storage

Store stock solutions at -20°C

or -80°C. Avoid repeated

freeze-thaw cycles.

[8]

Chemical Formula C15H13N5O2 [8][10]

Molecular Weight 295.30 g/mol [10]

Note: For optimal solubility, the stock solution can be warmed to 37°C and sonicated.[8]

Signaling Pathway
The following diagram illustrates the central role of Chk2 in the DNA damage response

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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